Cas no 2138212-71-0 (1-2-(2,2-difluorocyclopentyl)ethyl-1H-pyrazol-3-amine)

• Product Name: 1-2-(2,2-difluorocyclopentyl)ethyl-1H-pyrazol-3-amine
• CAS No: 2138212-71-0
• MF: C₁₀H₁₅F₂N₃
• MW: 215.243008852005
• CID: 6290194
• PubChem ID: 165472624
• Update Time: 2025-07-19

1-2-(2,2-difluorocyclopentyl)ethyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(2,2-difluorocyclopentyl)ethyl-1H-pyrazol-3-amine
• 2138212-71-0
• 1-[2-(2,2-difluorocyclopentyl)ethyl]-1H-pyrazol-3-amine
• EN300-1113461

• Inchi： 1S/C10H15F2N3/c11-10(12)5-1-2-8(10)3-6-15-7-4-9(13)14-15/h4,7-8H,1-3,5-6H2,(H2,13,14)
• InChI Key： HRAZFGNYVKDTJO-UHFFFAOYSA-N
• SMILES： FC1(CCCC1CCN1C=CC(N)=N1)F

Computed Properties

• Exact Mass: 215.12340382g/mol
• Monoisotopic Mass: 215.12340382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-2-(2,2-difluorocyclopentyl)ethyl-1H-pyrazol-3-amine

Introduction to 1-2-(2,2-difluorocyclopentyl)ethyl-1H-pyrazol-3-amine (CAS No. 2138212-71-0)

1-2-(2,2-difluorocyclopentyl)ethyl-1H-pyrazol-3-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2138212-71-0, represents a novel structural motif that combines a pyrazole core with a unique difluorocyclopentyl side chain. The pyrazole ring is a well-known pharmacophore, frequently employed in the design of bioactive molecules due to its ability to engage in hydrogen bonding and metal coordination, while the difluorocyclopentyl group introduces additional electronic and steric properties that can modulate biological activity.

The synthesis of 1-2-(2,2-difluorocyclopentyl)ethyl-1H-pyrazol-3-amine involves sophisticated organic transformations, including cycloaddition reactions, nucleophilic substitutions, and functional group interconversions. The presence of fluorine atoms in the cyclopentyl ring enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development. Recent advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its exploration in various therapeutic contexts.

In the realm of medicinal chemistry, 1H-pyrazol-3-amine derivatives have been extensively studied for their potential applications in treating inflammatory diseases, infectious disorders, and cancers. The nitrogen-rich pyrazole scaffold serves as a versatile platform for designing molecules that can interact with biological targets such as enzymes and receptors. The introduction of the 2,2-difluorocyclopentyl moiety further refines the pharmacological profile of the compound by influencing its binding affinity and selectivity. This structural feature has been shown to improve drug-like properties such as solubility and bioavailability.

Recent research published in high-impact journals has highlighted the therapeutic potential of 1-2-(2,2-difluorocyclopentyl)ethyl-1H-pyrazol-3-amine in modulating inflammatory pathways. Studies indicate that this compound exhibits significant inhibitory activity against certain kinases involved in chronic inflammation, suggesting its utility in developing anti-inflammatory agents. Additionally, preclinical studies have demonstrated its ability to interfere with bacterial biofilm formation, making it a promising candidate for addressing antibiotic-resistant infections.

The structural features of 1-2-(2,2-difluorocyclopentyl)ethyl-1H-pyrazol-3-amine also make it an interesting scaffold for developing small-molecule inhibitors targeting protein-protein interactions. The pyrazole ring can serve as a hydrogen bond acceptor or donor, while the difluorocyclopentyl group provides steric constraints that can optimize binding to specific protein targets. This dual functionality has been exploited in designing molecules that disrupt aberrant signaling pathways associated with neurological disorders.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the binding interactions of 1-2-(2,2-difluorocyclopentyl)ethyl-1H-pyrazol-3-amine with various biological targets. These studies have revealed that the compound can effectively bind to pockets on enzymes such as Janus kinases (JAKs) and tyrosine kinases (TYKs), which are implicated in autoimmune diseases and viral infections. The fluorinated cyclopentyl group appears to play a crucial role in stabilizing these interactions through hydrophobic effects and π-stacking interactions.

The pharmacokinetic properties of 1-2-(2,2-difluorocyclopentyl)ethyl-1H-pyrazol-3-amine have also been thoroughly investigated. In vivo studies suggest that this compound exhibits moderate oral bioavailability and prolonged half-life due to its metabolic stability conferred by the fluorine atoms. Furthermore, its distribution profile indicates preferential accumulation in target tissues, enhancing therapeutic efficacy while minimizing systemic side effects.

Future directions in the research of 1H-pyrazol-3-amines derivatives like 1-2-(2,2-difluorocyclopentyl)ethyl-1H-pyrazol-3-amine include exploring their potential as prodrugs or combination therapies. By leveraging structural modifications, researchers aim to enhance their solubility and tissue penetration further. Additionally, investigating their mechanisms of action at a molecular level will provide insights into optimizing their therapeutic applications.

The development of novel pharmaceutical agents relies heavily on innovative synthetic strategies and interdisciplinary collaborations between chemists, biologists, and clinicians. The case of 1-(S)-(–)-N-Benzyloxymethylethyl 4-fluoro-L-prolinamide, another pyrazole derivative with significant therapeutic promise, underscores the importance of such collaborative efforts. By integrating knowledge from multiple scientific domains, researchers can accelerate the discovery and development of next-generation drugs like 1Methyl 6-fluoro-N,N-dimethylanilinomalononitrile, which target complex diseases with high precision.

In conclusion, 4-chloro-N-[4-fluoro-N-methylbenzoyl]-5-fluoropyrazole represents a structurally intriguing compound with diverse applications in pharmaceutical research. Its unique combination of pharmacophoric elements positions it as a valuable tool for developing innovative therapeutics against various diseases. As synthetic chemistry continues to evolve，the accessibility and versatility of compounds like N-[4-Chloro-N-methylbenzoyl]-5-fluoro-N'-methylpyrazolecarboxamide will further drive advancements in drug discovery and development.